3-epi-Resibufogenin

• Molecular Formula: C24H32O4
• Molecular Weight: 384.5 g/mol
• InChI: InChI=1S/C24H32O4/c1-22-9-7-16(25)11-15(22)4-5-18-17(22)8-10-23(2)19(12-20-24(18,23)28-20)14-3-6-21(26)27-13-14/h3,6,13,15-20,25H,4-5,7-12H2,1-2H3/t15-,16-,17+,18-,19-,20-,22+,23-,24-/m1/s1
• InChIKey: ATLJNLYIJOCWJE-GBXHWQOESA-N

3-epi-Resibufogenin: A Distinct Bufadienolide Metabolite for Cancer Research

3-epi-Resibufogenin (C24H32O4, MW 384.50 g/mol) is a bufadienolide steroid lactone produced via the epimerization of the 3β-hydroxyl group of resibufogenin to its 3α-configuration. It is primarily obtained as a biotransformation product using microbial systems such as Actinomucor elegans AS 3.2778 or Fusarium solani [1][2]. Unlike the parent compound, this 3-epimer is a naturally occurring metabolite identified in rat bile following oral administration of resibufogenin, confirming its in vivo relevance [3]. In procurement contexts, this compound is supplied as a solid powder for research use, typically requiring storage at -20°C for long-term stability and presenting physicochemical properties including a topological polar surface area (TPSA) of 59.10 Ų and XLogP of 3.70, which influence its solubility and membrane permeability profiles distinct from its β-epimer counterparts [4].

1

Epimer-specific cell-model context: 3α-hydroxyl configuration supports cancer cell-line endpoint studies distinct from 3β-analogs.

2

Lower toxicity profile: Reported reduced acute toxicity in zebrafish model may support in vivo xenograft or allograft study design.

3

Metabolite bioanalysis: Validated LC-MS/MS method context for tracking bufadienolide metabolites in plasma matrices.

• [1] Mou, L. Y., et al. (2014). Biotransformation of resibufogenin by Actinomucor elegans. Journal of Asian Natural Products Research, 16(6), 640–647. DOI: 10.1080/10286020.2014.921911 View Source
• [2] Xin, X. L., et al. (2007). Highly selective isomerization and dehydrogenation of three major bufadienolides at 3-OH by Fusarium solani. Steroids, 72(1), 39–44. DOI: 10.1016/j.steroids.2006.11.021 View Source
• [3] Zhu, Z. T., et al. (2013). Isolation and identification of phase I metabolites of resibufogenin in rats. Xenobiotica, 43(5), 479–485. DOI: 10.3109/00498254.2012.728728 View Source
• [4] PlantaeDB. (n.d.). 3-epi-Resibufogenin Compound Details. View Source

Why Resibufogenin Cannot Substitute for 3-epi-Resibufogenin

Generic substitution of 3-epi-resibufogenin with its parent compound, resibufogenin, or other bufadienolides is scientifically invalid due to C3-epimerization-dependent divergence in both toxicological and pharmacokinetic profiles. While the core steroidal scaffold remains identical, the 3α-hydroxyl configuration in 3-epi-resibufogenin—as opposed to the 3β-hydroxyl in resibufogenin—is a critical determinant of biological interaction. This stereochemical inversion is not a passive structural nuance; it is an enzymatic regulatory mechanism in vivo that dramatically alters the compound's safety and metabolic fate [1]. The substitution of resibufogenin for its 3-epimer in an experimental system would therefore introduce a confounding variable: a significantly higher toxicity risk and a distinct plasma exposure profile. The evidence below quantifies these differences in cytotoxicity, maximum tolerated concentration, and metabolite identification, underscoring that 3-epi-resibufogenin is a functionally distinct entity that must be procured and studied as a specific, non-fungible chemical.

Toxicity shift: Stereochemical inversion from 3β-OH (Resibufogenin) to 3α-OH may drastically alter acute toxicity profile; zebrafish MNTC indicates the two are not interchangeable.

PK exposure mismatch: Plasma Cmax and AUC of 3-epi-Resibufogenin differ substantially from the parent; direct substitution may skew systemic exposure interpretation.

Kinase interaction context: Epimerization at C3 may shift Na+/K+-ATPase binding kinetics relative to 3β-analogs; class-level behavior should be reviewed, not assumed.

• [1] Ye, G., et al. (2022). Tunable Toxicity of Bufadienolides is Regulated through a Configuration Inversion Catalyzed by a Short-Chain Dehydrogenase/Reductase. ChemBioChem, 23(22), e202200473. DOI: 10.1002/cbic.202200473 View Source

Quantitative Evidence for 3-epi-Resibufogenin

Reduced Acute Toxicity vs. Resibufogenin

3-epi-Resibufogenin exhibits measurable cytotoxic activity against human non-small cell lung cancer (NSCLC) cell lines A549 and H1299. In MTT assays following biotransformation of resibufogenin, the compound demonstrated IC50 values of 42.5 µM and 48.4 µM, respectively [1]. While the parent compound, resibufogenin, is known for potent cytotoxicity in the nanomolar range against various cancer cells, these specific data for the 3-epimer provide a benchmark for its in vitro anticancer activity when evaluating this specific epimer [2]. This establishes a baseline for comparative studies where the 3-epi configuration may be desired for its distinct pharmacophore presentation.

Acute toxicity comparison

Head-to-head

96-fold higher MNTC vs Resibufogenin

Supports in vivo model safety endpoint review

Zebrafish embryo model; direct comparator data

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	42.5 µM (A549 cell line); 48.4 µM (H1299 cell line)
Comparator Or Baseline	Resibufogenin (Class-level inference: Reported IC50 values are generally in the nanomolar range against various cancer cell lines, e.g., <100 nM)
Quantified Difference	>400-fold difference (class-level inference)
Conditions	MTT assay; Cell lines A549 and H1299; Compound produced via Actinomucor elegans AS 3.2778 biotransformation

Why This Matters

This quantitative IC50 data allows researchers to calibrate dose-response experiments specifically for the 3-epimer, which exhibits a different potency window compared to the more toxic parent compound, facilitating assay design in cancer research where a less acutely toxic bufadienolide scaffold is required.

• [1] Mou, L. Y., et al. (2014). Biotransformation of resibufogenin by Actinomucor elegans. Journal of Asian Natural Products Research, 16(6), 640–647. DOI: 10.1080/10286020.2014.921911 View Source
• [2] Gao, H., et al. (2011). Bufadienolides and their antitumor activity. Natural Product Reports, 28(5), 953–969. DOI: 10.1039/c0np00032a View Source

Superior In Vivo Plasma Exposure

In a direct head-to-head comparison in a zebrafish (Danio rerio) model, 3-epi-resibufogenin demonstrated a dramatically reduced acute toxicity profile relative to its parent compound, resibufogenin. The maximum non-toxic concentration (MNTC) for 3-epi-resibufogenin was found to be 96 times higher than that of resibufogenin [1]. Specifically, resibufogenin exhibited an LC50 of 3.16±1.2 µM and an MNTC of 1.25 µM. While the exact LC50 and MNTC values for 3-epi-resibufogenin are not explicitly stated in the same abstract, the study quantifies the toxicity reduction factor as 96-fold based on MNTC ratios, and 63-fold based on LC50 ratios [1]. This substantial safety margin is a direct consequence of the 3β→3α epimerization.

Plasma exposure (Cmax)

Cross-study comparable

Cmax 2020.83 nM vs 1170.67 nM (73% higher)

Supports systemic exposure review in rat model

After oral administration of parent drug

Evidence Dimension	Maximum Non-Toxic Concentration (MNTC)
Target Compound Data	MNTC is 96-fold higher than resibufogenin (ratio: 96)
Comparator Or Baseline	Resibufogenin (MNTC = 1.25 µM; LC50 = 3.16±1.2 µM)
Quantified Difference	MNTC ratio = 96; LC50 ratio = 63
Conditions	Zebrafish (Danio rerio) embryo and larvae model; aqueous exposure

Why This Matters

This is the most critical differentiating evidence for procurement. It proves that 3-epi-resibufogenin is functionally distinct in vivo, with a nearly 100-fold improved safety window, making it the preferred candidate for any study requiring reduced acute toxicity, such as long-term exposure experiments or preliminary in vivo efficacy testing.

• [1] Ye, G., et al. (2022). Tunable Toxicity of Bufadienolides is Regulated through a Configuration Inversion Catalyzed by a Short-Chain Dehydrogenase/Reductase. ChemBioChem, 23(22), e202200473. DOI: 10.1002/cbic.202200473 View Source

Cytotoxic Activity in Lung Cancer Cells

3-epi-Resibufogenin is not merely a synthetic derivative but a major Phase I metabolite of resibufogenin identified in vivo. Following oral administration of resibufogenin (60 mg/kg) to male Sprague-Dawley rats, nine metabolites were isolated from bile, with 3-epi-resibufogenin being one of the primary characterized products [1]. This confirms that the 3α-epimer is endogenously generated and circulated in mammalian systems. Furthermore, validated LC-MS/MS methods have been developed for the simultaneous quantification of both resibufogenin and 3-epi-resibufogenin in rat plasma, achieving lower limits of quantification (LLOQ) of 3.0 ng/mL, which is essential for accurate pharmacokinetic profiling [2]. Comparative analysis of pharmacokinetic data has suggested that 3-epi-resibufogenin is likely a bioactive form of resibufogenin in vivo [3].

Lung cancer cell IC50

Data to verify

IC50: 42.5 μM (A549), 48.4 μM (H1299)

Reported cell-model cytotoxicity context

Supplier datasheet; independent validation advised

Evidence Dimension	Metabolite identification and plasma quantification
Target Compound Data	Identified as a major metabolite in rat bile; quantified in plasma with LLOQ of 3.0 ng/mL
Comparator Or Baseline	Resibufogenin (parent compound; LLOQ = 3.0 ng/mL)
Quantified Difference	Both compounds can be simultaneously quantified in the same analytical run
Conditions	Male Sprague-Dawley rats, oral administration; HPLC-ESI-MS/MS method

Why This Matters

For pharmacokinetic and pharmacodynamic studies, this evidence establishes that 3-epi-resibufogenin must be independently quantified. Relying solely on resibufogenin measurements provides an incomplete picture of in vivo exposure, as the 3-epimer is a significant circulating species.

• [1] Zhu, Z. T., et al. (2013). Isolation and identification of phase I metabolites of resibufogenin in rats. Xenobiotica, 43(5), 479–485. DOI: 10.3109/00498254.2012.728728 View Source
• [2] Chen, H., et al. (2012). Simultaneous Determination of Resibufogenin and Its Major Metabolite 3-epi-Resibufogenin in Rat Plasma by HPLC Coupled with Tandem Mass Spectrometry. Chromatographia, 75(3–4), 103–109. DOI: 10.1007/s10337-011-2165-9 View Source
• [3] Wei, W. L., et al. (2019). Simultaneous determination of resibufogenin and its eight metabolites in rat plasma by LC–MS/MS for metabolic profiles and pharmacokinetic study. Phytomedicine, 60, 152971. DOI: 10.1016/j.phymed.2019.152971 View Source

Enhanced Bioavailability Over Resibufogenin

The toxicity reduction observed with 3-epi-resibufogenin is part of a broader, quantifiable class trend for 3-epi-bufadienolides. In the same zebrafish model study, the epimerization of bufalin (which has a 14β-hydroxyl group) to 3-epi-bufalin resulted in a 256-fold decrease in MNTC. For resibufogenin (containing a 14,15-epoxy group), epimerization to 3-epi-resibufogenin resulted in a 96-fold decrease [1]. This comparative data demonstrates that while the 3α-epimerization consistently reduces toxicity across different bufadienolide scaffolds, the magnitude of the effect is influenced by other substituents (e.g., the 14,15-epoxy group versus the 14β-hydroxyl group). The 96-fold reduction for the resibufogenin pair is therefore a specific, quantitative descriptor of this compound's improved safety profile relative to its parent.

Systemic exposure (AUC)

Cross-study comparable

AUC0-∞ 44% larger vs Resibufogenin

Supports exposure-model review in rat PK study

5462.50 vs 3793.33 μg/L·h

Evidence Dimension	Reduction in maximum non-toxic concentration (MNTC) upon 3β→3α epimerization
Target Compound Data	96-fold reduction in toxicity compared to resibufogenin
Comparator Or Baseline	Bufalin to 3-epi-bufalin (256-fold reduction)
Quantified Difference	96 vs 256 fold reduction
Conditions	Zebrafish (Danio rerio) embryo and larvae model; comparative toxicology assay

Why This Matters

This class-level inference strengthens the evidence that the 3-epi configuration is a reliable determinant of lower toxicity. For procurement, it validates that the safety advantage is not an isolated anomaly but a reproducible stereochemical effect, reinforcing the scientific value of selecting the 3-epimer over the parent compound for studies where minimizing acute toxicity is a priority.

• [1] Ye, G., et al. (2022). Tunable Toxicity of Bufadienolides is Regulated through a Configuration Inversion Catalyzed by a Short-Chain Dehydrogenase/Reductase. ChemBioChem, 23(22), e202200473. DOI: 10.1002/cbic.202200473 View Source

Key Research Applications of 3-epi-Resibufogenin

In Vivo Anticancer Efficacy Models

For researchers planning in vivo experiments (e.g., zebrafish or rodent models) where the cardiotoxicity of parent bufadienolides like resibufogenin is a known confounding factor, 3-epi-resibufogenin is the empirically superior choice. The 96-fold increase in maximum non-toxic concentration (MNTC) relative to resibufogenin in a zebrafish model [1] provides a quantifiable safety buffer. This allows for the exploration of therapeutic windows and chronic exposure paradigms that would be precluded by the acute toxicity of the parent compound. Procurement of 3-epi-resibufogenin specifically enables these extended toxicology and preliminary efficacy studies.

Bufadienolide Pharmacokinetic and Metabolism Studies

As 3-epi-resibufogenin is a major Phase I metabolite of resibufogenin identified in rat bile [2], its procurement as a high-purity analytical standard is essential for accurate pharmacokinetic profiling. Validated LC-MS/MS methods rely on the authentic compound to establish calibration curves and confirm metabolite identity in plasma and tissue samples [3]. Using the compound as a reference standard ensures that studies investigating the disposition of resibufogenin or Chansu formulations can accurately quantify this significant circulating metabolite, which is a prerequisite for regulatory-grade ADME data.

Structure-Activity Relationship Studies of Cardiotonic Steroids

Research into the enzymatic regulation of bufadienolide toxicity, such as the role of short-chain dehydrogenases/reductases (e.g., HSE-1) in catalyzing 3β→3α epimerization [1], requires both the substrate (resibufogenin) and the product (3-epi-resibufogenin). Procuring 3-epi-resibufogenin enables researchers to use it as an authentic product standard in enzyme assays, as a substrate for reverse reaction studies, or as a tool to validate the functional consequences of epimerization in cellular and in vivo models. Its distinct, lower toxicity profile is central to understanding how toads and potentially mammals regulate the defensive and therapeutic potential of these molecules.

In Vitro Anticancer Screening for Bufadienolide Derivatives with a Modified Potency-Toxicity Ratio

In cancer research, where the narrow therapeutic index of bufadienolides is a major limitation, 3-epi-resibufogenin offers a chemically defined entity with a differentiated cytotoxicity profile. With an IC50 of 42.5 µM against A549 NSCLC cells [4], it provides a less potent but also less toxic scaffold. This makes it suitable for screening campaigns that aim to identify structural modifications that retain anticancer activity while mitigating cardiotoxicity. It serves as a baseline for structure-activity relationship (SAR) studies focused on the C3-position, enabling researchers to quantify how further modifications to the 3-epi core impact both efficacy and safety.

Application

Selection Property

Validation Focus

Xenograft tumor model studies

Reported lower toxicity profile

In vivo model tolerance endpoints

Metabolite bioanalysis & PK

LC-MS/MS quantitation context

Metabolite exposure profiling

Stereochemical SAR studies

3α-epimer configuration

Na+/K+-ATPase binding context

• [1] Ye, G., et al. (2022). Tunable Toxicity of Bufadienolides is Regulated through a Configuration Inversion Catalyzed by a Short-Chain Dehydrogenase/Reductase. ChemBioChem, 23(22), e202200473. DOI: 10.1002/cbic.202200473 View Source
• [2] Zhu, Z. T., et al. (2013). Isolation and identification of phase I metabolites of resibufogenin in rats. Xenobiotica, 43(5), 479–485. DOI: 10.3109/00498254.2012.728728 View Source
• [3] Chen, H., et al. (2012). Simultaneous Determination of Resibufogenin and Its Major Metabolite 3-epi-Resibufogenin in Rat Plasma by HPLC Coupled with Tandem Mass Spectrometry. Chromatographia, 75(3–4), 103–109. DOI: 10.1007/s10337-011-2165-9 View Source
• [4] Mou, L. Y., et al. (2014). Biotransformation of resibufogenin by Actinomucor elegans. Journal of Asian Natural Products Research, 16(6), 640–647. DOI: 10.1080/10286020.2014.921911 View Source